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Compound of Interest

Compound Name: 10H-Phenothiazine, 2-methyl-

CAS No.: 5828-51-3

Cat. No.: B12664748

Get Quote

Executive Summary & Chemical Profile
10H-Phenothiazine, 2-methyl- (commonly referred to as 2-Methylphenothiazine) is a highly

reactive tricyclic compound utilized extensively in drug development and advanced materials

synthesis. While highly valuable, the phenothiazine core presents severe occupational

hazards, including acute photosensitization, systemic organ toxicity, and combustible dust

explosion risks[1][2].

This guide provides researchers and drug development professionals with a self-validating,

step-by-step operational framework to ensure absolute safety and environmental compliance

during the handling of this compound.
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Property / Hazard Value / Classification
Scientific Rationale &
Causality

CAS Number 5828-51-3
Unique chemical identifier for

2-Methylphenothiazine[1].

Molecular Weight 213.30 g/mol

Low molecular weight and

lipophilic nature facilitate rapid

dermal absorption[1].

Dust Explosion Limit Combustible Dust

High surface-area-to-volume

ratio in powder form

accelerates oxidation. Ignition

can trigger a deflagration

event[2][3].

Target Organ Toxicity Blood, Liver, Kidneys

Systemic absorption leads to

the accumulation of toxic

metabolites, causing

prolonged organ damage[2].

Aquatic Toxicity Very Toxic (Long-lasting)

Highly lipophilic;

bioaccumulates in aquatic

organisms and disrupts cellular

respiration[2][4].

Mechanistic Hazards: The "Why" Behind the Danger
To handle 2-Methylphenothiazine safely, operators must understand the causality of its primary

hazards:

Photosensitization and Keratitis: The tricyclic phenothiazine system strongly absorbs

ultraviolet (UV) light. If the powder contacts the skin or eyes and is subsequently exposed to

ambient light, it generates reactive oxygen species (ROS). This oxidative stress causes

(abnormal visual intolerance to light)[2].

Combustible Dust: Like many fine organic powders, 2-Methylphenothiazine dispersed in air

presents a severe explosion hazard. Static electricity generated during routine pouring or

sweeping acts as an ignition source, rapidly oxidizing the airborne particles[3].
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Personal Protective Equipment (PPE) Matrix
Every piece of PPE must act as a self-validating barrier against the specific mechanistic

hazards of 2-Methylphenothiazine.

PPE Category Specification Causality / Rationale

Respiratory
NIOSH-approved P3 / N100

Particulate Respirator

Prevents inhalation of fine

combustible dust which causes

severe respiratory tract

irritation and systemic blood

toxicity[2][3].

Hand Protection
Nitrile gloves (Min 0.11 mm

thickness)

Phenothiazines are lipophilic.

Nitrile provides a non-polar

barrier preventing dermal

absorption and subsequent

photosensitization[4].

Eye Protection
Tight-fitting chemical safety

goggles (EN 166)

Prevents ocular deposition of

dust, which can cause keratitis

and severe photophobia[4].

Body Protection
Anti-static, disposable Tyvek

suit

Eliminates electrostatic

discharge (ignition source for

dust) and prevents

accumulation of powder on

personal clothing[3].

Step-by-Step Operational Workflows
Protocol A: Safe Weighing and Material Transfer
Objective: Prevent dust aerosolization and eliminate static ignition sources.

Airflow Validation: Prior to opening the chemical vessel, perform a smoke test at the fume

hood face using a localized smoke pencil.
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Causality: A smooth, laminar draw into the rear baffle validates containment. Turbulent

eddies indicate the sash is too high, which could blow combustible powder back into the

operator's breathing zone.

Static Elimination: Pass an anti-static bar or zero-stat gun over the weighing spatula and

anti-static weigh boat.

Causality: 2-Methylphenothiazine powder is highly prone to static cling. Neutralizing the

charge eliminates the primary ignition source for a dust explosion[3].

Transfer: Slowly transfer the powder using grounded,[3]. Do not drop the powder from a

height.

Sealing: Seal the secondary container completely before removing it from the controlled

airflow of the fume hood.

Protocol B: Spill Response and Decontamination
Objective: Safely contain and neutralize accidental releases without triggering a dust explosion

or environmental contamination.

Evacuation & Isolation: Immediately isolate the area and eliminate all potential ignition

sources (e.g., hot plates, stir motors)[2][3].

Moistening: Lightly mist the spilled powder with a compatible, non-reactive solvent or water.

Causality: Sweeping dry powder creates a suspended dust cloud. Moistening the material

agglomerates the particles, completely neutralizing the explosion risk[3].

Mechanical Collection: Use clean, non-sparking shovels or damp absorbent pads to collect

the material[3].

Surface Decontamination: Wash the contaminated surface thoroughly with soap and water to

remove residual lipophilic traces, preventing secondary dermal exposure[3].
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Spill Detected:
10H-Phenothiazine, 2-methyl-

1. Evacuate & Ventilate
(Eliminate Ignition Sources)

2. Don Emergency PPE
(P3 Respirator, Nitrile Gloves)

3. Containment
(Moisten to Prevent Dust)

4. Mechanical Collection
(Non-Sparking Tools)

5. Hazardous Waste
Incineration Protocol

Click to download full resolution via product page

Fig 1. Emergency spill response and decontamination workflow for 2-Methylphenothiazine.
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2-Methylphenothiazine is classified as [2][4]. Under no circumstances should this chemical or

its rinse-water enter standard municipal drains.

Containment: Place all collected waste, contaminated gloves, and absorbent pads into a

high-density polyethylene (HDPE) hazardous waste container.

Labeling: Clearly label the container as "Hazardous Organic Waste - Toxic to Aquatic Life -

Combustible Solid"[4].

Destruction: Route the sealed containers to a licensed environmental disposal facility for

high-temperature incineration.

Causality: Incineration breaks down the stable tricyclic ring system into simple carbon,

nitrogen, and sulfur oxides, preventing bioaccumulation in the water table[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Operational Protocol for
Handling 10H-Phenothiazine, 2-methyl-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12664748/docs#comprehensive-safety-and-
operational-protocol-for-handling-10h-phenothiazine-2-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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